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An In-depth Technical Guide on the Safety of Vaccenic Acid Chloride

Disclaimer: A comprehensive Safety Data Sheet (SDS) for vaccenic acid chloride is not
readily available. This guide has been compiled from limited available data for isomers of
vaccenic acid chloride and supplemented with general safety information for the acid chloride
chemical class. It is imperative to treat vaccenic acid chloride with extreme caution, assuming
it possesses the general hazards associated with reactive acyl chlorides. This document is
intended for use by trained professionals and does not replace a formal risk assessment.

Introduction

Vaccenic acid chloride, an acyl chloride derivative of vaccenic acid, is a reactive chemical
intermediate likely used in organic synthesis. Due to its reactive nature, it presents significant
safety and handling challenges. This guide provides a summary of available safety-related data
and general protocols for handling this and similar chemical compounds in a research and
development setting.

Chemical and Physical Properties
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Quantitative data for two isomers of vaccenic acid chloride have been found. It is crucial to

verify the specific isomer in use, as their properties may differ.

Table 1: Physical and Chemical Properties of Vaccenic Acid Chloride Isomers

cis-Vaccenoyl

11(E)-Octadecenoyl

Property chloride chloride Source(s)
CAS Number 95548-26-8 117485-96-8 [11[21131[4][5]
Molecular Formula CisH33CIO C1sH33CIO [1112][31[4][5]
Molecular Weight 300.91 g/mol 300.91 g/mol [L1121[31[4115]
Appearance Colorless liquid [1]

Odor Pungent [1]

Boiling Point 170 °C @ 2 mm Hg [1]

Density 0.912 g/mL at 25 °C [1]

Flash Point 113 °C [1]

Storage Temperature -20°C Freezer [1][5]

Note: A dash (-) indicates that no data was found for the specified property.

Hazard Identification and General Safety

Precautions

As a specific SDS for vaccenic acid chloride is unavailable, the following hazard information

is based on the general properties of acid chlorides.

Table 2: General Hazard ldentification for Acid Chlorides
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Hazard Class Description

Causes severe skin burns and eye damage.
Corrosivity Reacts with moisture to form hydrochloric acid
(HCI), which is highly corrosive to tissues.[6][7]

Highly reactive, especially with water, alcohols,
Reactivit amines, and other nucleophiles.[8][9][10] The
eactivi
Y reaction with water is vigorous and exothermic,

producing corrosive hydrogen chloride gas.[8][9]

May be harmful if swallowed, inhaled, or
o absorbed through the skin. Inhalation of vapors
Toxicity ] o
or fumes can cause severe respiratory irritation

and chemical burns.[6]

May be combustible, although this varies

Flammabilit
Y depending on the specific compound.

Experimental Protocols and Handling

Given the high reactivity of acid chlorides, stringent adherence to safety protocols is mandatory.
All work should be conducted in a certified chemical fume hood.[11][12]

Table 3: General Handling and Personal Protective Equipment (PPE)
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Procedure Recommendation Source(s)

Work exclusively in a well-
ventilated chemical fume hood.
Engineering Controls Ensure safety shower and [11][12][13]
eyewash station are readily
accessible.

- Eye/Face Protection:

Chemical splash goggles and

a face shield. - Hand

Protection: Chemical-resistant

gloves (e.g., nitrile, neoprene).

Consult glove manufacturer for

specific compatibility. - Skin [6][11][13]

and Body Protection: A flame-

Personal Protective Equipment
(PPE)

retardant lab coat, long pants,
and closed-toe shoes. For
larger quantities, a chemical-
resistant apron or suit may be

necessary.

- Use in anhydrous (dry)
conditions to prevent reaction
with moisture.[14] - Keep
Handling containers tightly closed when
not in use. - Avoid inhalation of
vapors.[11] - Prevent contact

with skin and eyes.[11]

Store in a cool, dry, well-
ventilated area away from
incompatible materials (e.qg.,
Storage water, bases, alcohols).[6]
Store at -20°C as
recommended for the cis-

isomer.[1]
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Quenching and Waste Disposal

Proper quenching of residual acid chlorides is critical for safe disposal. This should be done
slowly and in a controlled manner.

Table 4: Quenching Procedures for Acid Chlorides

Quenching Agent Resulting Product Cautions Source(s)

Highly exothermic and
vigorous reaction. Add
Carboxylic acid and the acid chloride
Water [B][°][15]
HCI slowly to a large
excess of cold water

with stirring.

Generally a safer and

Alcohols (e.g., more controlled
Ester and HCI ) ) [15]
methanol, ethanol) reaction than with
water.

Effective for
] ) neutralization,
Amines Amide and HCI ) [15]
producing stable

amides.

First Aid Measures

Immediate action is required in case of exposure.

Table 5: General First Aid Measures for Acid Chlorides
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Exposure Route

First Aid Procedure

Source(s)

Inhalation

Move the person to fresh air. If
breathing is difficult, administer
oxygen. Seek immediate

medical attention.

[6]

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and
shoes. Seek immediate

medical attention.

[61111]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting upper and
lower eyelids occasionally.
Seek immediate medical

attention.

[6111]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[6111]

Visualized Safety Information

To further aid in understanding the risks and necessary precautions, the following diagrams

illustrate key safety-related concepts.

Signaling Pathways and Logical Relationships

The primary hazard of vaccenic acid chloride stems from its reactivity, particularly with water.

This reaction is a nucleophilic acyl substitution.
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Vaccenic Acid Chloride Water
(R- COCI) (HzO)

/ Reactants
Hydrolysis ﬂproduct Fw/o

Vaccenic Acid Hydrogen Chlorlde
(R-COOH) (HCI gas)

Pro cts

Corrosive Hazard

Figure 1: Reaction of Vaccenic Acid Chloride with Water

Click to download full resolution via product page

Caption: Reaction of Vaccenic Acid Chloride with Water

Experimental Workflows

A standardized workflow is essential for the safe handling of reactive chemicals like vaccenic
acid chloride.
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1. Preparation
- Review SDS/Safety Info
- Prepare Fume Hood
- Assemble Glassware (Dry)

l

2. Don PPE
- Goggles & Face Shield
- Lab Coat
- Chemical-Resistant Gloves

l

3. Chemical Handling

- Work in Fume Hood
- Use Anhydrous Solvents
- Slow, Controlled Additions

:

4. Quenching/Workup
- Cool Reaction Mixture
- Slowly Add to Quenching Agent

5. Waste Disposal
- Neutralize Acidic Waste
- Dispose in Labeled Container

6. Decontamination
- Clean Glassware
- Wipe Down Fume Hood

Figure 2: Safe Handling Workflow for Vaccenic Acid Chloride

Click to download full resolution via product page

Caption: Safe Handling Workflow for Vaccenic Acid Chloride
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Conclusion

While specific safety data for vaccenic acid chloride is sparse, the general understanding of
the acid chloride functional group dictates that it should be handled as a highly reactive,
corrosive, and potentially toxic compound. All personnel must be thoroughly trained in handling
such chemicals and must use appropriate engineering controls and personal protective
equipment. The information and protocols outlined in this guide are intended to provide a
foundation for a comprehensive risk assessment before any work with vaccenic acid chloride
is undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 95548-26-8,CIS-VACCENOYL CHLORIDE | lookchem [lookchem.com]

2. scbht.com [scbt.com]

3. 11(E)-OCTADECENOYL CHLORIDE | 117485-96-8 | INDOFINE Chemical Company
[indofinechemical.com]

. chemcd.com [chemcd.com]

. Sapphire Bioscience [sapphirebioscience.com]

. Safe Handling Guide: Hydrochloric Acid - CORECHEM Inc. [corecheminc.com]
. download.basf.com [download.basf.com]

. chem.libretexts.org [chem.libretexts.org]

°
(] [e0] ~ » ol S

. chemguide.co.uk [chemguide.co.uk]

¢ 10. Reactions of Acid Chlorides (ROCI) with Nucleophiles - Chemistry Steps
[chemistrysteps.com]

e 11. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
e 12. chemicals.co.uk [chemicals.co.uk]

e 13. quora.com [quora.com]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15548462/docs?utm_src=pdf-body#vaccenic-acid-chloride-safety-data-sheet-sds-information
https://www.benchchem.com/product/b15548462/docs?utm_src=pdf-body#vaccenic-acid-chloride-safety-data-sheet-sds-information
https://www.benchchem.com/product/b15548462?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/casno95548-26-8.html
https://www.scbt.com/p/cis-vaccenoyl-chloride-95548-26-8
https://indofinechemical.com/details.aspx?Sku=46-1813
https://indofinechemical.com/details.aspx?Sku=46-1813
http://www.chemcd.com/product/supplyInfo_VCCD00038043_Others_all_1.html
https://www.sapphirebioscience.com/product/NS03354773/11%28e%29-octadecenoyl-chloride-
https://corecheminc.com/safe-handling-guide-hydrochloric-acid/
https://download.basf.com/p1/OPIC_090080e88360ffda/en/Acid_Chlorides_and_Chloroformates_-_Safety_and_Handling
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Acid_Halides/Reactions_of_Acid_Halides/Reactions_of_Acyl_Chlorides_with_Water
https://www.chemguide.co.uk/mechanisms/addelim/water.html
https://www.chemistrysteps.com/reactions-of-acid-chlorides-rocl-with-nucleophiles/
https://www.chemistrysteps.com/reactions-of-acid-chlorides-rocl-with-nucleophiles/
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_hydrochloric_acid.pdf
https://www.chemicals.co.uk/blog/how-to-safely-handle-reactive-chemicals
https://www.quora.com/What-are-some-safety-precautions-to-take-when-using-hydrochloric-acid-in-a-laboratory-setting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 14. researchgate.net [researchgate.net]
e 15. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]

» To cite this document: BenchChem. [Vaccenic acid chloride safety data sheet (SDS)
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15548462/docs#vaccenic-acid-chloride-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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